Cas no 899990-70-6 (2-{2-(azepan-1-yl)-2-oxoethylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one)

• Product Name: 2-{2-(azepan-1-yl)-2-oxoethylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one
• CAS No: 899990-70-6
• MF: C₁₃H₁₆F₃N₃O₂S
• MW: 335.345252037048
• CID: 5493264
• Update Time: 2025-07-15

2-{2-(azepan-1-yl)-2-oxoethylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone, 2-[[2-(hexahydro-1H-azepin-1-yl)-2-oxoethyl]thio]-6-(trifluoromethyl)-
• 2-{2-(azepan-1-yl)-2-oxoethylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C13H16F3N3O2S/c14-13(15,16)9-7-10(20)18-12(17-9)22-8-11(21)19-5-3-1-2-4-6-19/h7H,1-6,8H2,(H,17,18,20)
• InChI Key： RIGAOYLBPBETLP-UHFFFAOYSA-N
• SMILES： C1(SCC(N2CCCCCC2)=O)=NC(C(F)(F)F)=CC(=O)N1

Additional information on 2-{2-(azepan-1-yl)-2-oxoethylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one

Comprehensive Overview of 2-{2-(azepan-1-yl)-2-oxoethylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one (CAS No. 899990-70-6)

In the realm of organic chemistry and pharmaceutical research, 2-{2-(azepan-1-yl)-2-oxoethylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one (CAS No. 899990-70-6) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its azepane and trifluoromethyl moieties, belongs to the class of dihydropyrimidinones, which are known for their diverse biological activities. Researchers and industry professionals are increasingly exploring its synthesis, properties, and utility in drug discovery and material science.

The molecular structure of 2-{2-(azepan-1-yl)-2-oxoethylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one incorporates a sulfur-containing linker and a trifluoromethyl group, which are pivotal in modulating its chemical reactivity and physical properties. The presence of the azepane ring enhances its lipophilicity, making it a candidate for studies involving membrane permeability and bioavailability. Such attributes are critical in the design of small-molecule inhibitors and therapeutic agents, aligning with current trends in precision medicine and targeted drug delivery.

Recent advancements in computational chemistry and AI-driven drug design have further propelled interest in this compound. For instance, its electrophilic sites and hydrogen-bonding capabilities are often analyzed using molecular docking simulations to predict interactions with biological targets. This approach is particularly relevant given the growing demand for fragment-based drug discovery (FBDD) and structure-activity relationship (SAR) studies. Users frequently search for terms like "dihydropyrimidinone derivatives" and "trifluoromethyl in medicinal chemistry", reflecting the compound's niche yet expanding relevance.

From a synthetic perspective, 2-{2-(azepan-1-yl)-2-oxoethylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one is typically prepared via multicomponent reactions (MCRs), which are favored for their atom economy and efficiency. The incorporation of green chemistry principles, such as solvent-free conditions or catalytic methods, is a hot topic in its production. These methodologies resonate with the broader scientific community's focus on sustainable synthesis and reduced environmental impact, addressing frequently searched queries like "green synthesis of heterocycles" and "catalyst-free organic reactions".

In material science, the compound's thermal stability and electronic properties are under investigation for applications in organic semiconductors and photovoltaic devices. The trifluoromethyl group is known to influence electron-withdrawing effects, which can be leveraged to tune the optical and conductive behaviors of polymers. This aligns with the surge in interest around "fluorinated organic materials" and "high-performance electronic coatings", as evidenced by search engine analytics.

Quality control and analytical characterization of CAS No. 899990-70-6 rely heavily on techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure batch consistency and purity, which are paramount for regulatory compliance and reproducibility in research. Discussions around "HPLC method development" and "NMR spectral interpretation" frequently intersect with this compound's analytical profiling.

In summary, 2-{2-(azepan-1-yl)-2-oxoethylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one represents a versatile scaffold with multifaceted applications. Its integration into drug discovery pipelines, material innovation, and sustainable chemistry underscores its importance in contemporary scientific endeavors. As research progresses, this compound is poised to address emerging challenges in personalized therapeutics and advanced material design, making it a subject of enduring interest.